Recommended suppliers

Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Synrise Material Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.

P-toluenesulfonamides

P-Toluenesulfonamides are a class of organic compounds derived from toluene, where the para position on the benzene ring is substituted with a sulfonamide group. These derivatives exhibit a broad range of applications in various fields due to their unique chemical properties. Structurally, P-toluenesulfonamides feature a central benzene ring with an amide function attached at the para position. The presence of the sulfonamide moiety confers these compounds with excellent solubility and stability, making them ideal candidates for use in pharmaceuticals, dye intermediates, and as reagents in organic synthesis. In pharmaceutical research, P-toluenesulfonamides are often utilized due to their ability to improve drug absorption and enhance bioavailability. They can also serve as prodrugs, which convert into active metabolites upon administration, thereby offering therapeutic benefits. Additionally, these compounds play a significant role in the dye industry, acting as effective intermediates for synthesizing a wide array of colored substances with desired properties such as colorfastness and light stability. Overall, P-toluenesulfonamides represent versatile building blocks in chemical synthesis and offer promising prospects in diverse areas of application.
P-toluenesulfonamides
  • L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis
    L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis L-Phenylalanine is an essential amino acid that plays a pivotal role in chemical and biopharmaceutical synthesis. It serves as a critical intermediate in the production of various bioactive compounds, including peptide analogs, pharmaceutical agents, and other biomolecules. Its unique structure and reactivity make it indi...
    2025-05-06
    Author： Li He
    Page View：328
  • The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review
    The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review Introduction to Stevioside Stevioside, a natural sweetener extracted from the leaves of the Stevia rebaudiana plant, has garnered significant attention in recent years due to its potential therapeutic applications in biopharmaceuticals. Beyond its role as a non-caloric sweetener, stevioside exhibits diverse pharma...
    2025-05-06
    Author： Le Tang
    Page View：158
  • Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations
    Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations Introduction to Clarithromycin: A Key Antibiotic in Modern Medicine Clarithromycin, a macrolide antibiotic, has become an essential component of modern medicine due to its potent activity against a wide range of bacterial pathogens. Its unique pharmacokinetic and pharmacodynamic properties ...
    2025-05-06
    Author： Edward Green
    Page View：339
  • Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry
    Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry Urea, a simple yet versatile molecule with the chemical formula CH₄N₂O, has long been recognized for its significant contributions to various fields of science and industry. In the realm of biopharmaceuticals and medicinal chemistry, urea plays an indispensable role as both a reagent and a building block for numerous th...
    2025-05-06
    Author： Jian Xu
    Page View：387
  • The Role of DL-Methionine in Biopharmaceuticals: A Critical Review
    The Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
    2025-05-06
    Author： Yi Gao
    Page View：116

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 509
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 504
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 499
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 497
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 493
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 488
    Score： 3.5

Recommended products